Cas no 151104-64-2 (3-(Chlorosulfonyl)-4,5-dimethylbenzoic acid)

• Product Name: 3-(Chlorosulfonyl)-4,5-dimethylbenzoic acid
• CAS No: 151104-64-2
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD06654899
• CID: 842982
• Update Time: 2025-06-28

3-(Chlorosulfonyl)-4,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chlorosulfonyl)-4,5-dimethylbenzoic acid
• 3-Chlorosulfonyl-4,5-dimethyl-benzoic acid

• MDL： MFCD06654899
• Inchi： 1S/C9H9ClO4S/c1-5-3-7(9(11)12)4-8(6(5)2)15(10,13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： QQSJQUSYMFGYHR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C=C(C)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

3-(Chlorosulfonyl)-4,5-dimethylbenzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-(Chlorosulfonyl)-4,5-dimethylbenzoic acid

3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid: A Comprehensive Overview

The compound 3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid (CAS No. 151104-64-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a chlorosulfonyl group and two methyl substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a building block for the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. The chlorosulfonyl group, in particular, has been shown to play a crucial role in cross-linking reactions, which are essential for creating robust polymer networks.

In addition to its role in polymer synthesis, 3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid has also been investigated for its potential in drug delivery systems. The compound's ability to form stable esters and amides makes it an attractive candidate for the development of biodegradable drug carriers. Recent findings suggest that the methyl substituents on the benzoic acid ring can influence the solubility and bioavailability of the resulting drug delivery systems, offering new avenues for therapeutic applications.

The synthesis of 3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes reported in recent literature involves the Friedel-Crafts acylation reaction followed by sulfonation. This approach not only ensures high yields but also minimizes the formation of by-products, making it environmentally friendly and economically viable.

From an environmental perspective, 3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid has been subjected to rigorous toxicological studies to assess its safety profile. According to recent research, the compound exhibits low acute toxicity and does not pose significant risks to aquatic life under normal usage conditions. These findings are particularly important for industries relying on this compound for large-scale production processes.

Looking ahead, the demand for 3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid is expected to grow due to its versatility and compatibility with emerging technologies. Its integration into green chemistry practices is also gaining traction, as researchers explore ways to optimize its synthesis using renewable resources and biodegradable catalysts.

In conclusion, 3-(Chlorosulfonyl)-4,5-dimethylbenzoic Acid (CAS No. 151104-64-2) stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an even more critical role in shaping the future of chemistry.